[4-(5-Pyrimidinyl)phenyl]methanamine dihydrochloride
Overview
Description
[4-(5-Pyrimidinyl)phenyl]methanamine dihydrochloride (4-PPM) is an important molecule in the field of medicinal chemistry. It is an amine derivative of pyrimidine and is used in a variety of scientific research applications. 4-PPM is a versatile compound and has been used in the development of new drugs, as well as in the study of biochemical and physiological processes. We will also discuss the advantages and limitations of using 4-PPM in laboratory experiments, and finally, we will provide a list of potential future directions.
Scientific Research Applications
Pyrimidine Derivatives in Medicinal Chemistry
Pyrimidine derivatives, closely related to [4-(5-Pyrimidinyl)phenyl]methanamine dihydrochloride, are extensively studied for their broad range of biological activities. They are particularly noted for their significance in medicinal chemistry. A comprehensive review covering the synthesis pathways, application of hybrid catalysts, and the development of pyranopyrimidine scaffolds, which are crucial in the pharmaceutical industry, was discussed by Parmar, Vala, and Patel (2023). This review emphasizes the versatility of pyrimidine derivatives in drug development and their broader synthetic applications (Parmar, Vala, & Patel, 2023).
Cytochrome P450 Inhibitors
The role of cytochrome P450 enzymes in drug metabolism is pivotal, and inhibitors of these enzymes can be crucial in managing drug-drug interactions. Khojasteh et al. (2011) provided an in-depth analysis of chemical inhibitors for various cytochrome P450 isoforms, highlighting the importance of selectivity and potency of these inhibitors in managing drug interactions and improving drug efficacy (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).
Quinazoline and Pyrimidine in Optoelectronics
The integration of pyrimidine rings into optoelectronic materials is a burgeoning area of research. Lipunova, Nosova, Charushin, and Chupakhin (2018) explored the synthesis and application of quinazoline and pyrimidine derivatives for electronic devices. The review highlights the potential of these derivatives in advancing technology in areas such as luminescent elements, photoelectric conversion elements, and image sensors (Lipunova, Nosova, Charushin, & Chupakhin, 2018).
Mechanism of Action
Target of Action
Similar compounds have been used as semi-flexible linkers in protac (proteolysis-targeting chimera) development for targeted protein degradation . The role of these targets is to facilitate the degradation of specific proteins, which can be beneficial in various therapeutic contexts.
Mode of Action
As a semi-flexible linker in PROTAC development, it may facilitate the formation of a ternary complex between the target protein, the E3 ubiquitin ligase, and the PROTAC molecule . This interaction leads to the ubiquitination and subsequent degradation of the target protein.
Biochemical Pathways
In the context of protacs, the compound could potentially influence the ubiquitin-proteasome system, which is responsible for protein degradation .
Result of Action
In the context of PROTACs, the result of action would typically be the degradation of a specific target protein .
properties
IUPAC Name |
(4-pyrimidin-5-ylphenyl)methanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3.2ClH/c12-5-9-1-3-10(4-2-9)11-6-13-8-14-7-11;;/h1-4,6-8H,5,12H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZRLQBRNPXJFHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN)C2=CN=CN=C2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(5-Pyrimidinyl)phenyl]methanamine dihydrochloride | |
CAS RN |
2203070-90-8 | |
Record name | 1-[4-(pyrimidin-5-yl)phenyl]methanamine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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